Cas no 105281-14-9 (2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI))

2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI) structure
105281-14-9 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI)
CAS No:105281-14-9
MF:C10H14FN3O4
MW:259.234265804291
CID:199973
PubChem ID:515101
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI)
    • 1-[(2R,3S,4R,5R)-5-(aminomethyl)-3-fluoro-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 105281-14-9
    • 1-((2R,3S,4R,5R)-5-Aminomethyl-3-fluoro-4-hydroxy-tetrahydro-furan-2-yl)-5-methyl-2,4(1H,3H)-pyrimidinedione
    • 1-(5-amino-2,5-dideoxy-2-fluoro-beta-D-arabinofuranosyl)thymine
    • 5'-NH2-FMAU
    • DTXSID90147054
    • 1-(5-amino-2,5-dideoxy-2-fluoro-.beta.-D-arabinofuranosyl)thymine
    • 1-[(2R,3S,4R,5R)-5-(aminomethyl)-3-fluoro-4-hydroxy-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • SCHEMBL9780954
    • Inchi: 1S/C10H14FN3O4/c1-4-3-14(10(17)13-8(4)16)9-6(11)7(15)5(2-12)18-9/h3,5-7,9,15H,2,12H2,1H3,(H,13,16,17)/t5-,6+,7-,9-/m1/s1
    • InChI Key: UOOJQTXIZGNFSC-JVZYCSMKSA-N
    • SMILES: F[C@@H]1[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@H](CN)[C@H]1O

Computed Properties

  • Exact Mass: 259.097
  • Monoisotopic Mass: 259.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.592
  • PSA: 110.60000
  • LogP: -0.48730

2,4(1H,3H)-Pyrimidinedione,1-(5-amino-2,5-dideoxy-2-fluoro-b-D-arabinofuranosyl)-5-methyl- (9CI) Related Literature

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